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Compound of Interest

Compound Name: 5-Iodo-2-methylbenzoic acid

Cat. No.: B1298445 Get Quote

An In-depth Technical Guide to 5-Iodo-2-
methylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and applications of 5-Iodo-2-methylbenzoic acid, a key intermediate in pharmaceutical and

chemical manufacturing.

Core Chemical Data
5-Iodo-2-methylbenzoic acid, also known as 5-iodo-o-toluic acid, is a substituted aromatic

carboxylic acid. Its chemical structure features an iodine atom and a methyl group on the

benzoic acid backbone, which makes it a versatile reagent in organic synthesis.
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Property Value Citations

CAS Number 54811-38-0 [1][2][3]

Molecular Formula C₈H₇IO₂ [1][2]

Molecular Weight 262.04 g/mol [2][4]

Appearance
White to off-white crystalline

powder
[2][3]

Melting Point 176-180 °C [1][2]

Synonyms
5-Iodo-o-toluic acid, 2-Methyl-

5-iodobenzoic acid
[1][2]

Applications in Research and Development
5-Iodo-2-methylbenzoic acid is a crucial building block in the synthesis of more complex

molecules. Its primary application is as a chemical intermediate in the manufacturing of Active

Pharmaceutical Ingredients (APIs), particularly for anti-diabetic medications. The presence of

the iodine atom facilitates carbon-carbon bond formation through cross-coupling reactions, a

common strategy in medicinal chemistry.[5]

Experimental Protocols
The following section details a representative experimental protocol for the synthesis of 5-Iodo-
2-methylbenzoic acid.

Synthesis of 5-Iodo-2-methylbenzoic Acid via Iodination
of o-Toluic Acid
This method involves the direct iodination of o-toluic acid using iodine and an oxidizing agent in

an acidic medium.

Materials:

o-Toluic acid
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Iodine

Potassium persulfate

Sulfuric acid

Acetic acid

Water

Procedure:

In a suitable reaction vessel, dissolve o-toluic acid in acetic acid.

Add potassium persulfate and iodine to the mixture.

Carefully add concentrated sulfuric acid to the reaction mixture while stirring.

Heat the mixture to reflux (approximately 118-120 °C) and maintain for several hours. The

progress of the reaction should be monitored by an appropriate technique such as Thin

Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to approximately 90 °C.

Slowly add water to the cooled reaction mixture to precipitate the crude product.

Continue cooling the mixture to 30-35 °C.

Filter the precipitated solid and wash with water to remove any remaining acid and salts.

The crude 5-Iodo-2-methylbenzoic acid can be further purified by recrystallization from a

suitable solvent, such as aqueous ethanol or toluene, to yield a high-purity product.[4]

Visualization of Synthetic Pathway
The following diagram illustrates the general workflow for the synthesis of 5-Iodo-2-
methylbenzoic acid as described in the experimental protocol.
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Caption: Synthesis Workflow for 5-Iodo-2-methylbenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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